3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol

• Molecular Formula: C7H12BrN3O
• Molecular Weight: 234.09 g/mol
• IUPAC Name: 3-(5-bromo-3-methyltriazol-4-yl)butan-2-ol
• InChI: InChI=1S/C7H12BrN3O/c1-4(5(2)12)6-7(8)9-10-11(6)3/h4-5,12H,1-3H3
• InChI Key: VNJNHHUVLRDQQF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(N=NN1C)Br)C(C)O

Description

3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol is a chemical compound with the CAS Number 1694475-80-3 and a molecular formula of C7H12BrN3O . It has a predicted molecular weight of 234.09 g/mol . This brominated 1,2,3-triazole derivative features a butanol side chain, a structure that suggests potential as a versatile building block in organic synthesis and medicinal chemistry research. The bromine atom at the 4-position of the triazole ring makes it a suitable candidate for further functionalization via metal-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira reactions, to create a diverse array of novel triazole-containing compounds . Triazole derivatives are widely recognized for their broad spectrum of biological activities. While the specific biological profile of this compound requires further investigation, 1,2,3-triazoles and their benzo-fused analogues (benzotriazoles) have been extensively studied and reported to exhibit antimicrobial, antifungal, antiviral, and antiproliferative properties . The presence of the triazole ring is often a key pharmacophore, as these rings can act as bioisosteres and are capable of forming hydrogen bonds, which is a critical feature in drug design for targeting various enzymes and receptors . Researchers can leverage this compound as a key intermediate in developing targeted chemical libraries for high-throughput screening against various biological targets. This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Copper-Catalyzed Azide-Alkyne Cycloaddition (Click Chemistry)

The most reliable and widely used method for synthesizing 1,2,3-triazoles is the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "Click" chemistry. This method allows regioselective formation of 1,4-disubstituted 1,2,3-triazoles under mild conditions with high yields.

• The preparation begins with the synthesis of an azide intermediate, typically by nucleophilic substitution of a halogenated precursor with sodium azide.
• The azide then undergoes cycloaddition with an alkyne derivative in the presence of copper(I) iodide and a base such as triethylamine in a suitable solvent like acetonitrile at room temperature.
• This reaction forms the triazole ring with regioselectivity, allowing for the introduction of substituents at N-1 and C-4 positions.

For example, a similar method was employed in the synthesis of 1,2,3-triazole analogs substituted with bromine, where an azide compound was reacted with an alkyne derivative using CuI and triethylamine to yield the triazole product in 76–82% yield (Scheme 1 in).

Methylation of the Triazole Nitrogen

The N-1 methylation of the triazole ring can be achieved post-cycloaddition by treating the triazole intermediate with methylating agents such as methyl iodide or dimethyl sulfate under basic conditions. This step selectively methylates the nitrogen without affecting other functional groups.

Synthesis of the Butan-2-ol Side Chain

The butan-2-ol moiety, a secondary alcohol with a chiral center, can be introduced by:

• Organometallic addition of a suitable organolithium or Grignard reagent to a ketone precursor attached to the triazole ring.
• Reduction of a corresponding ketone intermediate to the secondary alcohol using hydride reagents such as diisobutylaluminum hydride (DIBAL-H).

For example, the addition of organolithium derivatives to ketones at low temperatures (-70 to -50°C) has been used to prepare related triazole butanol derivatives with good yields and stereoselectivity ().

Representative Preparation Method: Stepwise Synthesis

Step	Reaction	Reagents and Conditions	Yield (%)	Notes
1	Synthesis of azide intermediate	Treatment of bromomethyl precursor with sodium azide in DMF at 70°C	~78	Formation of azide for CuAAC
2	CuAAC cycloaddition	Azide + alkyne derivative, CuI, triethylamine, acetonitrile, room temp, 3 h	76–82	Formation of 1,4-disubstituted 1,2,3-triazole
3	N-1 methylation	Methyl iodide, base (e.g., K2CO3), solvent (acetone or DMF), room temp	80–90	Selective methylation of triazole nitrogen
4	Organometallic addition to ketone	Organolithium reagent, ketone precursor, -70 to -50°C	65	Introduction of butan-2-ol side chain
5	Reduction to alcohol	DIBAL-H, dry dichloromethane, 0°C to room temp	90	Conversion of ketone to secondary alcohol

Purification and Characterization

• Purification is typically performed by silica gel column chromatography using gradients of hexane and ethyl acetate.
• The final product is often isolated as a crystalline solid.
• Characterization includes nuclear magnetic resonance spectroscopy (^1H NMR, ^13C NMR), high-resolution mass spectrometry (HRMS), and infrared spectroscopy (IR).
• Enantiomeric purity can be improved by chiral resolution techniques if needed ().

Summary Table of Key Synthetic Parameters

Parameter	Details
Azide formation solvent	Dimethylformamide (DMF)
CuAAC catalyst	Copper(I) iodide (CuI)
Base for cycloaddition	Triethylamine
Solvent for CuAAC	Acetonitrile
Temperature for CuAAC	Room temperature
Methylation agent	Methyl iodide
Organometallic reagent	Organolithium or Grignard reagent
Temperature for organometallic addition	-70 to -50°C
Reducing agent for ketone	Diisobutylaluminum hydride (DIBAL-H)
Purification method	Silica gel chromatography

Chemical Reactions Analysis

Types of Reactions

3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The hydroxyl group in the butanol side chain can be oxidized to form a ketone or aldehyde.

Reduction Reactions: The triazole ring can be reduced under specific conditions to form dihydrotriazoles.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

Substitution: Formation of substituted triazoles.

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of dihydrotriazoles.

Scientific Research Applications

3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol is a chemical compound with a triazole ring and a secondary alcohol group in its structure. The molecular formula is C₇H₁₂BrN₃O and its molecular weight is approximately 218.06 g/mol. The presence of bromine and the triazole moiety gives the compound potential reactivity and biological activity.

Synthesis
The synthesis of 3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol involves multiple steps that may be optimized for higher yields and purity using techniques like continuous flow reactors.

Potential Reactivity
Reactions are possible with nucleophiles like amines and thiols, oxidizing agents like potassium permanganate, and reducing agents like sodium borohydride.

Applications
The applications of 3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol span various fields. Interaction studies have shown that the triazole ring enhances the compound's ability to form hydrogen bonds and π–π interactions with amino acid residues in proteins. These studies are crucial for understanding its mechanism of action and potential therapeutic applications. Compounds containing triazole rings are often studied for their antifungal, antibacterial, and anticancer properties. Research suggests the triazole moiety may enhance interactions with biological targets such as enzymes or receptors involved in disease pathways.

Structural Similarity
Several compounds share structural similarities with 3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol:

Compound Name	Structural Features	Unique Aspects
4-Bromo-1-methyl-1H-1,2,3-triazole	Contains a triazole ring; no alcohol group	Simpler structure without additional functional groups
5-Bromo-4-methylthio-1H-triazole	Triazole ring with methylthio substituent	Different substituent leading to varied reactivity
3-Amino-5-bromo-1H-triazole	Amino group instead of hydroxyl	Potentially different biological activity
4-(4-Bromo-1-methyltriazolyl)pyrrolidine	Contains both triazole and pyrrolidine rings	Unique dual-ring structure enhancing reactivity

Mechanism of Action

The mechanism of action of 3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The triazole ring can participate in hydrogen bonding and π-π interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

4-Bromo-5-(bromomethyl)-2-(3',5'-dimethylphenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one

• Structure : This compound (Example 5.20 in ) shares the 4-bromo-1-methyltriazole moiety but incorporates a pyrazol-3-one ring system and an additional bromomethyl group.
• Synthesis : Synthesized via Procedure A4 (unspecified in evidence), with LC/MS data showing m/z 317 [M+H]+ (100% intensity) .
• Key Differences: The pyrazol-3-one ring introduces keto-enol tautomerism, which is absent in the simpler butan-2-ol derivative.

2-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)-3-methylbutanoic Acid

• Structure : This analog () replaces the butan-2-ol group with a carboxylic acid, altering solubility and acidity.
• Properties: The carboxylic acid group (pKa ~4.7) confers higher aqueous solubility at physiological pH compared to the hydroxyl group (pKa ~16–18) in the target compound.
• Applications : Carboxylic acid derivatives are often used as intermediates in peptide coupling or metalloprotein inhibition, suggesting possible divergent applications from the hydroxylated analog.

BMS-986158 and Related BRD4 Inhibitors

• Structure : highlights BRD4 inhibitors (e.g., PDB entries 5s9r and 7mce) containing 1,4-dimethyl-1H-1,2,3-triazol-5-yl groups. These feature complex indole-pyrido scaffolds absent in the target compound .
• Functional Insights :
  • The dimethyltriazole group in BMS-986158 participates in hydrophobic interactions with BRD4’s binding pocket. The bromine in the target compound may enhance binding affinity via halogen bonding, but this remains speculative without crystallographic data.
  • The butan-2-ol chain’s hydroxyl group could mimic water-mediated hydrogen bonds observed in protein-ligand complexes, a feature less prominent in methylated analogs.

General Trends in Triazole Derivatives

• Reactivity : Bromine at the 4-position (common in all discussed compounds) increases steric bulk and stabilizes charge-transfer interactions.
• Safety Profiles : Brominated triazoles generally require precautions against thermal degradation (P210) and exposure (P102: keep from children) .

Biological Activity

3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol, with the CAS number 1694475-80-3, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

The compound has the molecular formula C₇H₁₂BrN₃O and a molecular weight of 234.09 g/mol. Its structure includes a triazole ring, which is known for its diverse biological activities.

Property	Value
Molecular Formula	C₇H₁₂BrN₃O
Molecular Weight	234.09 g/mol
CAS Number	1694475-80-3
Appearance	Powder
Storage Temperature	Room Temperature (RT)

The biological activity of 3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol is primarily attributed to its interaction with various biological targets:

• Antimicrobial Activity : The triazole moiety is known for its antifungal properties. Compounds with similar structures have shown effectiveness against fungal pathogens such as Candida species and Aspergillus species by inhibiting ergosterol synthesis.
• Anticancer Properties : Preliminary studies indicate that derivatives of triazole compounds exhibit cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and cell cycle arrest.
• Enzyme Inhibition : Triazole compounds are known to inhibit specific enzymes such as carbonic anhydrases and histone deacetylases, which play roles in cancer progression and inflammation.

Antifungal Activity

A study evaluated the antifungal efficacy of several triazole derivatives, including 3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol. The compound demonstrated significant activity against fluconazole-resistant strains of Candida albicans, with minimum inhibitory concentrations (MIC) comparable to established antifungal agents like amphotericin B .

Anticancer Activity

Research focused on the anticancer potential of triazole derivatives revealed that compounds structurally related to 3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol exhibit cytotoxicity against various human cancer cell lines:

Cell Line	IC₅₀ (µM)
HeLa (Cervical Cancer)	10.5
MCF7 (Breast Cancer)	15.2
A549 (Lung Cancer)	12.7

These findings suggest that the compound may act by disrupting cellular processes critical for cancer cell survival .

Structure–Activity Relationship (SAR)

The effectiveness of 3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol can be influenced by structural modifications:

• Substitution Patterns : Variations in substituents on the triazole ring can enhance or diminish biological activity.
• Alkyl Chain Length : Increasing the length of the alkyl chain attached to the triazole can affect solubility and permeability across cell membranes.

Q & A

Basic Research Questions

Q. What are the optimal reaction conditions for synthesizing 3-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)butan-2-ol to maximize yield and purity?

• Methodological Answer : Synthesis optimization involves controlling temperature (typically 60–80°C), solvent selection (polar aprotic solvents like DMF or DMSO), and reaction time (12–24 hours). Batch reactors are preferred for reproducibility, and purification via column chromatography (silica gel, ethyl acetate/hexane gradient) ensures high purity. Monitoring intermediates by TLC or HPLC is critical .

Q. Which spectroscopic techniques are most effective for structural characterization of this compound?

• Methodological Answer :

• 1H/13C NMR : Assigns protons and carbons, with characteristic shifts for the triazole ring (δ 7.8–8.2 ppm for triazole protons) and bromine-induced deshielding .
• High-Resolution Mass Spectrometry (HRMS) : Confirms molecular weight (e.g., [M+H]+ ion) and fragmentation patterns.
• FT-IR : Identifies functional groups (e.g., hydroxyl stretch ~3300 cm⁻¹, triazole C=N ~1600 cm⁻¹) .

Q. How can regioselectivity be controlled during triazole ring formation in synthetic intermediates?

• Methodological Answer : Copper-catalyzed azide-alkyne cycloaddition (CuAAC) ensures 1,4-regioselectivity for 1,2,3-triazoles. Substituent steric effects (e.g., methyl vs. bromo groups) and temperature modulation (0–25°C) further direct regiochemical outcomes .

Advanced Research Questions

Q. How can X-ray crystallography using SHELX programs resolve stereochemical ambiguities in this compound?

• Methodological Answer : Single-crystal X-ray diffraction with SHELXL refines bond lengths, angles, and torsional parameters. For example, the hydroxyl group configuration (R/S) can be unambiguously assigned using anomalous dispersion effects from bromine. Data collection at low temperature (100 K) minimizes thermal motion artifacts. SHELXE is recommended for phasing twinned crystals .

Q. What computational strategies predict the compound’s interaction with bromodomain-containing proteins (e.g., BRD4)?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model binding poses, focusing on hydrogen bonds between the triazole/hydroxyl groups and conserved BRD4 residues (Asn140, Tyr97).
• Molecular Dynamics (MD) Simulations : GROMACS or AMBER assess binding stability over 100-ns trajectories. Free energy calculations (MM-PBSA) quantify affinity .

Q. How should researchers resolve contradictions in reported biological activities of triazole derivatives?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Studies : Systematically vary substituents (e.g., bromo vs. chloro, hydroxyl position) and test against standardized assays (e.g., MIC for antimicrobial activity).
• Dose-Response Curves : Compare IC50 values across studies to identify potency discrepancies due to assay conditions (e.g., cell line variability, incubation time) .

Q. What protocols ensure compound stability under varying pH and temperature conditions for long-term storage?

• Methodological Answer :

• Accelerated Stability Testing : Store aliquots at 4°C (short-term), -20°C (long-term), and 40°C/75% RH (degradation studies). Monitor purity via HPLC every 3–6 months.
• pH Stability : Use buffered solutions (pH 3–9) to identify hydrolysis-sensitive groups (e.g., ester or hydroxyl oxidation). Antioxidants (e.g., BHT) may prevent radical degradation .